Cas no 2171447-74-6 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid)
2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid
- 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid
- EN300-1527556
- 2171447-74-6
-
- Inchi: 1S/C27H32N2O5/c1-17(2)25(26(32)29-14-8-7-9-18(29)15-24(30)31)28-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23,25H,7-9,14-16H2,1-2H3,(H,28,33)(H,30,31)/t18?,25-/m0/s1
- InChI Key: JIYXJYCRDOKVCF-LYIYLXCWSA-N
- SMILES: O=C([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 95.9Ų
2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1527556-0.05g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid |
2171447-74-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1527556-0.1g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid |
2171447-74-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1527556-0.25g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid |
2171447-74-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1527556-0.5g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid |
2171447-74-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1527556-1.0g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid |
2171447-74-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1527556-2.5g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid |
2171447-74-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1527556-5.0g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid |
2171447-74-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1527556-10.0g |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid |
2171447-74-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1527556-50mg |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid |
2171447-74-6 | 50mg |
$768.0 | 2023-09-26 | ||
| Enamine | EN300-1527556-100mg |
2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl}acetic acid |
2171447-74-6 | 100mg |
$804.0 | 2023-09-26 |
2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid
Introduction to 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic Acid (CAS No. 2171447-74-6)
2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid, identified by its CAS number 2171447-74-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules designed to interact with biological targets in a highly specific manner, making it a promising candidate for the development of novel therapeutic agents. The structural complexity of this molecule, characterized by its piperidine ring, fluorenyl moiety, and amino acid-derived side chain, contributes to its unique pharmacological properties.
The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis and proteomics research. The Fmoc group serves as an protecting group for amino acids during solid-phase peptide synthesis, ensuring high fidelity in the construction of complex peptides. In the context of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid, the presence of this group suggests potential applications in the synthesis of peptide mimetics or peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as poor bioavailability or rapid degradation.
The piperidine ring is another key structural feature that influences the compound's pharmacokinetic and pharmacodynamic properties. Piperidine derivatives are well-known for their ability to enhance oral bioavailability and improve metabolic stability, making them attractive candidates for drug development. The specific substitution pattern on the piperidine ring in this compound, including the 3-methylbutanoyl side chain, contributes to its unique interactions with biological targets. This side chain may serve as a scaffold for further derivatization, allowing researchers to fine-tune the compound's binding affinity and selectivity.
Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The three-dimensional structure of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid has been computationally modeled to identify potential binding pockets on target proteins. These models suggest that the compound may interact with enzymes or receptors involved in critical biological pathways, such as those related to inflammation, cancer, or neurodegeneration.
In vitro studies have begun to explore the potential pharmacological activity of this compound. Initial experiments indicate that it may exhibit inhibitory effects on specific enzymes or receptors, depending on its interaction with the target protein. The stereochemistry of the (2S) configuration at one of the chiral centers is particularly important, as it may influence the compound's biological activity and selectivity. Chiral drugs often exhibit different pharmacological profiles based on their enantiomeric forms, making it essential to carefully evaluate each isomer's potential.
The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protecting group but also contributes to the compound's overall solubility and stability. This is particularly important for pharmaceutical applications, where drug candidates must meet stringent criteria regarding solubility, stability under storage conditions, and compatibility with formulation matrices. The presence of this group also facilitates further chemical modifications, allowing researchers to explore alternative derivatives with enhanced properties.
One of the most exciting aspects of this compound is its potential for use in combination therapies. By designing molecules that target multiple pathways simultaneously, researchers can develop more effective treatments for complex diseases. The structural features of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid make it a versatile platform for such applications. Its ability to interact with multiple targets could lead to synergistic effects that enhance therapeutic outcomes.
The synthesis of this compound represents a significant achievement in organic chemistry and pharmaceutical research. The multi-step synthesis involves careful control over reaction conditions and stereochemistry to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently.
As research continues to uncover new biological targets and mechanisms, compounds like 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid (CAS No. 2171447-74-6) will play an increasingly important role in drug discovery and development. Their unique structural features and potential pharmacological activities make them valuable tools for understanding disease processes and developing novel therapeutic strategies.
The future directions for this research include exploring new synthetic routes that improve efficiency and scalability, as well as conducting more comprehensive preclinical studies to evaluate its safety and efficacy. Collaborations between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications that benefit patients worldwide.
2171447-74-6 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)